Cas no 142396-03-0 (1H-Indole-5-carboxylic acid)

1H-Indole-5-carboxylic acid structure
1H-Indole-5-carboxylic acid structure
Product name:1H-Indole-5-carboxylic acid
CAS No:142396-03-0
MF:C9H7NO2
MW:161.157382249832
CID:1025699
PubChem ID:74280

1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboxylic acid
    • Indole 5-carboxylic acid
    • NS00025469
    • SCHEMBL105928
    • BCP27354
    • InChI=1/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12
    • DTXSID80168218
    • 1670-81-1
    • CS-D1057
    • I-2340
    • EINECS 216-799-6
    • Q27455355
    • F2158-1505
    • 5-Carboxyindole;
    • CHEBI:131778
    • DB-291410
    • SY004023
    • Indole-5-carboxylic acid, 99%
    • Indole-5-carboxylic aicd
    • DB-031744
    • A15286
    • Z1118536235
    • Indole-5-carboxylic acid, ~95% (TLC)
    • STK503793
    • I-2338
    • SB10481
    • BDBM50195791
    • AB00443749-03
    • EN300-69795
    • 5-Carboxyindole
    • NCGC00342345-01
    • Indole-5-carboxylic acid
    • 5-indole carboxylic acid
    • CG-0516
    • indol-5-carboxylic acid
    • Indole-5-carboxylic acid, purum, >=98.0% (T)
    • MFCD00005678
    • 142396-03-0
    • 1H-Indole-5-carboxylicacid
    • 1H-Indole-5-carboxylic acid, radical ion(1+)
    • STR02571
    • AM20061193
    • Indole-5-carboxylic acid, 98%
    • 4ZV
    • 5-indolecarboxylic acid
    • AC-3143
    • AKOS000265424
    • CHEMBL2018158
    • I0029
    • Inchi: InChI=1S/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12)
    • InChI Key: IENZCGNHSIMFJE-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=CN2)C=C1C(=O)O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 1.86610

1H-Indole-5-carboxylic acid Security Information

1H-Indole-5-carboxylic acid Related Literature

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